Cas no 2703664-73-5 ((R)-1-(5-Bromo-4-methylpyridin-2-yl)ethan-1-amine dihydrochloride)

• Product Name: (R)-1-(5-Bromo-4-methylpyridin-2-yl)ethan-1-amine dihydrochloride
• CAS No: 2703664-73-5
• MF: C₈H₁₃BrCl₂N₂
• MW: 288.012219190598
• CID: 5085294
• PubChem ID: 155486993
• Update Time: 2025-05-23

(R)-1-(5-Bromo-4-methylpyridin-2-yl)ethan-1-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-1-(5-Bromo-4-methylpyridin-2-yl)ethan-1-amine dihydrochloride
• Y12663
• (1R)-1-(5-BROMO-4-METHYLPYRIDIN-2-YL)ETHAN-1-AMINE DIHYDROCHLORIDE
• BS-45789
• (1R)-1-(5-bromo-4-methylpyridin-2-yl)ethanamine dihydrochloride
• (1R)-1-(5-bromo-4-methylpyridin-2-yl)ethanamine;dihydrochloride
• 2703664-73-5

• Inchi： 1S/C8H11BrN2.2ClH/c1-5-3-8(6(2)10)11-4-7(5)9;;/h3-4,6H,10H2,1-2H3;2*1H/t6-;;/m1../s1
• InChI Key： FPLOVAYGGMBHHZ-QYCVXMPOSA-N
• SMILES： BrC1=CN=C(C=C1C)[C@@H](C)N.Cl.Cl

Computed Properties

• Exact Mass: 285.96392g/mol
• Monoisotopic Mass: 285.96392g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9

Additional information on (R)-1-(5-Bromo-4-methylpyridin-2-yl)ethan-1-amine dihydrochloride

Comprehensive Overview of (R)-1-(5-Bromo-4-methylpyridin-2-yl)ethan-1-amine Dihydrochloride (CAS No. 2703664-73-5)

(R)-1-(5-Bromo-4-methylpyridin-2-yl)ethan-1-amine dihydrochloride (CAS No. 2703664-73-5) is a chiral amine derivative with significant potential in pharmaceutical and agrochemical research. This compound features a 5-bromo-4-methylpyridine core, which is increasingly studied for its role in modulating biological activity. The (R)-enantiomer configuration is particularly noteworthy, as it often exhibits distinct pharmacological properties compared to its (S)-counterpart. Researchers are actively exploring its applications in drug discovery, especially in targeting central nervous system (CNS) disorders and enzyme inhibition.

The structural uniqueness of CAS 2703664-73-5 lies in its brominated pyridine moiety, which enhances its reactivity in cross-coupling reactions—a hot topic in modern synthetic chemistry. With the growing demand for chiral building blocks in asymmetric synthesis, this compound has garnered attention for its potential in creating optically active pharmaceuticals. Recent trends in AI-driven drug design have also highlighted the importance of such scaffolds for virtual screening and molecular docking studies.

From a commercial perspective, (R)-1-(5-Bromo-4-methylpyridin-2-yl)ethan-1-amine dihydrochloride is often searched alongside terms like "high-purity chiral amines" and "pyridine derivatives for drug development". Its stability as a dihydrochloride salt makes it suitable for storage and handling in laboratory settings. Furthermore, its relevance to kinase inhibitor research aligns with current industry focus areas, as evidenced by frequent queries about "kinase-targeted therapeutics" in scientific databases.

Analytical characterization of this compound typically involves HPLC, NMR, and mass spectrometry to confirm enantiomeric purity—a critical parameter given the rising regulatory emphasis on chiral drug safety. Environmental scientists have also shown interest in similar brominated heterocycles due to their biodegradation profiles, linking to broader discussions about green chemistry in synthetic workflows.

In summary, CAS 2703664-73-5 represents a versatile intermediate with dual relevance to medicinal chemistry and catalysis research. Its alignment with trending search terms like "chiral amine applications" and "pyridine-based drug candidates" underscores its interdisciplinary importance. As the pharmaceutical industry continues to prioritize enantioselective synthesis, this compound's role in structure-activity relationship (SAR) studies is expected to expand significantly.